Cas no 1390913-21-9 ((E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide)

(E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide is a sulfonamide derivative featuring a vinylphenyl group and a substituted pyridinone moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or anti-inflammatory agents due to its structural resemblance to bioactive scaffolds. The (E)-configured ethenesulfonamide group enhances stability and reactivity, facilitating selective modifications. Its pyridinone core may contribute to binding affinity in target interactions. The compound's well-defined structure allows for precise derivatization, making it valuable for medicinal chemistry research. High purity and consistent synthesis routes ensure reproducibility in experimental applications.
(E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide structure
1390913-21-9 structure
Product Name:(E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide
CAS No:1390913-21-9
MF:C14H14N2O3S
MW:290.337562084198
CID:5972218
PubChem ID:60311676
Update Time:2025-06-14

(E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
    • Z1203166303
    • AKOS008261184
    • 1390913-21-9
    • EN300-7516273
    • (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide
    • Inchi: 1S/C14H14N2O3S/c1-16-10-5-8-13(14(16)17)15-20(18,19)11-9-12-6-3-2-4-7-12/h2-11,15H,1H3/b11-9+
    • InChI Key: MRZYHWVOZGLAAW-PKNBQFBNSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(NC1=CC=CN(C)C1=O)(=O)=O

Computed Properties

  • Exact Mass: 290.07251349g/mol
  • Monoisotopic Mass: 290.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.9Ų

(E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7516273-0.05g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
0.05g
$707.0 2025-03-10
Enamine
EN300-7516273-0.1g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
0.1g
$741.0 2025-03-10
Enamine
EN300-7516273-0.25g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
0.25g
$774.0 2025-03-10
Enamine
EN300-7516273-0.5g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
0.5g
$809.0 2025-03-10
Enamine
EN300-7516273-1.0g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
1.0g
$842.0 2025-03-10
Enamine
EN300-7516273-2.5g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
2.5g
$1650.0 2025-03-10
Enamine
EN300-7516273-5.0g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
5.0g
$2443.0 2025-03-10
Enamine
EN300-7516273-10.0g
N-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-phenylethene-1-sulfonamide
1390913-21-9 95.0%
10.0g
$3622.0 2025-03-10

Additional information on (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide

Recent Advances in the Study of (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide (CAS: 1390913-21-9)

The compound (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide (CAS: 1390913-21-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research briefing, we provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

Recent studies have highlighted the role of (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. The compound exhibited a high binding affinity to key regulatory proteins, thereby suppressing the activation of pro-inflammatory cytokines and reducing tumor cell proliferation in vitro and in vivo.

In addition to its anti-inflammatory and anti-cancer properties, (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide has shown promise in the treatment of neurodegenerative diseases. A recent preclinical study revealed its ability to cross the blood-brain barrier and modulate the activity of kinases implicated in tau protein phosphorylation, a hallmark of Alzheimer's disease. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting neurodegenerative disorders.

The synthesis and optimization of (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. For example, a 2024 study reported the development of a novel synthetic route that significantly increased the yield of the compound while reducing the formation of unwanted byproducts. This progress is expected to facilitate further preclinical and clinical evaluations of the compound.

Despite these promising developments, challenges remain in the clinical translation of (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide. Issues such as potential off-target effects, dose-limiting toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the growing body of evidence supporting its therapeutic potential underscores the importance of continued research into this compound and its derivatives.

In conclusion, (E)-N-(1-methyl-2-oxopyridin-3-yl)-2-phenylethenesulfonamide (CAS: 1390913-21-9) represents a promising candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its potential clinical application.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd